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Physical Property Data for 3-Octanol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Octanol

CAS No.: 589-98-0

Cat. No.: S566641

The table below summarizes the core properties of 3-Octanol relevant to researchers and scientists.

Property Value Conditions /| Notes Source
Density 0.818 g/mL at 25 °C [1] [2]
Vapor Pressure 0.256 mm Hg - [2]
~1 mm Hg at 20 °C [1]
Boiling Point 171 °C - [2]
174-176 °C - [1]
Melting Point -45 °C - [1] [2]
Molecular Weight 130.23 g/mol - [1]112]
Refractive Index 1.426 at 20 °C /D line [1] [2]
Flash Point 150 °F (approx. 65.6 °C) - [1]11[2]
Vapor Density ~4.5 (vs air) [1]1[2]

Experimental Protocols & Context
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For the vapor pressure data, one source cites a value of 0.256 mm Hg [2]. Another provides a similar but
slightly different value of ~1 mm Hg at 20 °C [1]. The enthalpy of vaporization (AvapH?®) for 3-Octaneol
has been measured as 49.69 kJ/mol (Joback method) and 67.9 + 0.3 kJ/mel (based on data from 288 to 324
K) [3] [4]. These variations are typical in scientific literature, reflecting different measurement methods and

conditions.

Graphviz Workflow Diagram

The following Graphviz diagram illustrates the logical relationship between the properties of 3-Octanol and

the experimental data, creating a visual workflow for your technical documentation.
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Diagram 1: Relationship map of 3-octanol properties and data sources.

Key Technical Notes

o Data Consistency: The data for density, melting point, and other physical properties is highly
consistent across commercial and scientific sources, indicating reliable and reproducible values [1]
[2].

e Experimental Context: The vapor pressure and enthalpy of vaporization values highlight that
experimental conditions and methodologies can lead to variations in reported data, which is a normal
aspect of experimental science [3] [4].
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I Email: info@smolecule.com or Request Quote Online.

References

1. - 3 CAS 20296-29-1 | Zhishang Chem | Supplier Octanol [zhishangchem.com]
2. - 3 (Cas 20296-29-1) Octanol [parchem.com]

3. Chemical Properties of 3-Octanol (CAS 589-98-0) [chemeo.com]

4. (£)-octan-3-ol - the NIST WebBook [webbook.nist.gov]

To cite this document: Smolecule. [Physical Property Data for 3-Octanol]. Smolecule, [2026]. [Online
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density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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